Cas no 887978-52-1 (1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid)

• Product Name: 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid
• CAS No: 887978-52-1
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 1936151
• PubChem ID: 20453435
• Update Time: 2025-06-08

1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic acid
• AB24636
• 4-OXO-1-P-TOLYL-CYCLOHEXANECARBOXYLIC ACID
• 4-OXO-1-(P-TOLYL)CYCLOHEXANECARBOXYLIC ACID
• 1-(4-METHYLPHENYL)-4-OXOCYCLOHEXANECARBOXYLIC ACID
• CYCLOHEXANECARBOXYLIC ACID, 1-(4-METHYLPHENYL)-4-OXO-
• SCHEMBL11090558
• DTXSID60607357
• 887978-52-1
• EN300-1703121
• 4-oxo-1-p-tolylcyclohexanecarboxylic acid
• 4-OXO-1-(P-TOLYL)CYCLOHEXANECARBOXYLICACID
• MFCD06410572
• 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid

• MDL： MFCD06410572
• Inchi： 1S/C14H16O3/c1-10-2-4-11(5-3-10)14(13(16)17)8-6-12(15)7-9-14/h2-5H,6-9H2,1H3,(H,16,17)
• InChI Key： IGJQKWIMCAZJCO-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=CC=2)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 232.109944368Da
• Monoisotopic Mass: 232.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid

Professional Introduction to Compound with CAS No. 887978-52-1 and Product Name: 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid

The compound with the CAS number 887978-52-1 and the product name 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure of 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid consists of a cyclohexane ring substituted with a phenyl group at the 4-position and an oxo group at the 4-position of the cyclohexane ring, coupled with a carboxylic acid functional group at the 1-position. This configuration imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The presence of both aromatic and cyclic structures in 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid suggests potential interactions with biological targets, making it a promising scaffold for drug discovery. The compound's ability to engage with various enzymes and receptors has been explored in several preclinical studies, indicating its versatility in addressing multiple therapeutic areas.

One of the most compelling aspects of 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid is its structural diversity, which allows for modifications that can enhance its pharmacological activity. Researchers have been particularly interested in exploring derivatives of this compound to optimize its binding affinity and selectivity. The carboxylic acid group at the 1-position provides a site for further functionalization, enabling the creation of analogs with tailored properties. These modifications have been shown to improve solubility, metabolic stability, and overall bioavailability, critical factors in drug development.

Recent studies have highlighted the compound's potential in modulating inflammatory pathways. The cyclohexane ring and phenyl group contribute to its ability to interact with inflammatory mediators, making it a candidate for treating conditions such as arthritis and autoimmune disorders. The oxo group at the 4-position of the cyclohexane ring has been identified as a key moiety responsible for its anti-inflammatory effects. This discovery has prompted further investigation into how structural variations can enhance these therapeutic benefits.

The synthesis of 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, reducing costs and improving scalability. These advancements are crucial for transitioning from laboratory-scale production to industrial manufacturing, where efficiency and reproducibility are paramount.

In addition to its pharmacological applications, 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid has shown promise in material science research. Its unique molecular structure makes it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties. The compound's ability to form stable complexes with other materials has been explored in creating advanced materials for use in electronics and aerospace industries.

The future prospects of 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid are vast, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its potential uses. As more data becomes available on its pharmacokinetics and mechanism of action, it is anticipated that this compound will play a significant role in addressing unmet medical needs.

In conclusion, 1-(4-methylphenyl)-4-oxocyclohexane-1-carboxylic Acid (CAS No. 887978-52-1) is a multifaceted compound with diverse applications in pharmaceuticals and material science. Its unique structural features offer opportunities for innovation across multiple disciplines, making it a cornerstone of modern chemical research. As scientists continue to uncover new possibilities, this compound is poised to make substantial contributions to advancements in medicine and technology.